Cas no 1805511-00-5 (2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride
• CAS No: 1805511-00-5
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4892187
• Update Time: 2025-06-14

2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF2INO/c1-3-4(12)2-5(7(9)14)13-6(3)8(10)11/h2,8H,1H3
• InChI Key： MZMNYJQZXXXDTE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride

Research Briefing on 2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride (CAS: 1805511-00-5)

2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride (CAS: 1805511-00-5) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a difluoromethyl group, an iodine substituent, and a reactive carbonyl chloride moiety, serves as a versatile building block for the synthesis of more complex molecules. Recent studies have highlighted its potential in the development of novel bioactive compounds, particularly in the areas of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of pyridine-based kinase inhibitors. The researchers utilized 2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride as a key intermediate in constructing a library of compounds targeting Bruton's tyrosine kinase (BTK). The presence of the difluoromethyl group was found to significantly enhance metabolic stability, while the iodine atom allowed for further functionalization through cross-coupling reactions.

In the field of antimicrobial research, a recent patent application (WO2023056321) disclosed the use of derivatives synthesized from this compound as potent inhibitors of bacterial efflux pumps. The carbonyl chloride functionality proved particularly valuable for forming amide bonds with various amine-containing pharmacophores, enabling rapid structure-activity relationship studies. The resulting compounds showed promising activity against multidrug-resistant Staphylococcus aureus strains.

From a synthetic chemistry perspective, several improvements in the preparation of 2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride have been reported. A 2024 Organic Process Research & Development publication described an optimized large-scale synthesis route that improved yield from 62% to 85% while reducing the need for chromatographic purification. This advancement is particularly significant given the growing demand for this intermediate in drug discovery programs.

The compound's stability and storage conditions have also been investigated. Studies indicate that while the carbonyl chloride is moisture-sensitive, proper handling under inert atmosphere allows for long-term storage at -20°C without significant degradation. This characteristic makes it practical for use in industrial settings where consistent quality is paramount.

Looking forward, the unique combination of functional groups in 2-(Difluoromethyl)-4-iodo-3-methylpyridine-6-carbonyl chloride positions it as a valuable tool for medicinal chemistry. Its ability to serve as a platform for diverse chemical modifications while imparting favorable physicochemical properties to final compounds suggests it will remain relevant in drug discovery efforts targeting challenging biological targets.